Cas no 2137708-28-0 (7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one)

• Product Name: 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one
• CAS No: 2137708-28-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6290130
• PubChem ID: 165874760
• Update Time: 2025-08-05

7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one
• 2137708-28-0
• EN300-1127824
• 7-(pyrrolidin-2-yl)-1,4-dioxaspiro[4.5]decan-8-one

• Inchi： 1S/C12H19NO3/c14-11-3-4-12(15-6-7-16-12)8-9(11)10-2-1-5-13-10/h9-10,13H,1-8H2
• InChI Key： CXKBKJQVNQPGJM-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C2)C1CCCN1)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one

Professional Introduction to Compound with CAS No. 2137708-28-0 and Product Name: 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one

The compound identified by the CAS number 2137708-28-0 and the product name 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This spirocyclic compound, featuring a unique dioxaspiro framework fused with a pyrrolidine moiety, has garnered considerable attention due to its structural complexity and potential biological activities. The spirocyclic core, characterized by its rigid architecture, contributes to enhanced binding affinity and selectivity, making it a promising candidate for drug discovery applications.

Recent studies have highlighted the versatility of 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one in modulating various biological pathways. The pyrrolidine ring, a common pharmacophore in medicinal chemistry, is known for its ability to interact with biological targets such as enzymes and receptors. This interaction is further enhanced by the dioxaspiro scaffold, which introduces additional conformational constraints and functional groups that can be tailored for specific biological effects. The compound’s unique structure has been investigated for its potential in treating neurological disorders, where precise targeting of neurotransmitter receptors is crucial.

In the realm of drug development, the synthesis of 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one has been optimized to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core with minimal racemization. These methods not only improve the efficiency of production but also allow for the introduction of diverse substituents at strategic positions within the molecule. This flexibility is essential for fine-tuning the pharmacological properties of the compound.

One of the most compelling aspects of 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one is its potential as a scaffold for discovering novel therapeutic agents. The spirocyclic structure provides a stable platform that can be modified to target specific disease mechanisms. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict binding modes and optimize interactions with target proteins. This approach has accelerated the discovery pipeline for new drug candidates.

The pharmacokinetic profile of 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one has also been thoroughly evaluated to ensure its suitability for clinical applications. Studies indicate that the compound exhibits favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, preclinical trials have demonstrated its low toxicity profile in animal models, suggesting that it may be well-tolerated in humans. These findings have laid the groundwork for further investigation into its therapeutic potential.

Recent advancements in analytical chemistry have enabled more precise characterization of 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the compound’s molecular structure and purity, ensuring that it meets stringent quality standards before being used in research or clinical settings. High-resolution NMR spectra have confirmed the presence of characteristic peaks corresponding to the spirocyclic core and pyrrolidine moiety, validating synthetic success.

The integration of machine learning algorithms into drug discovery has further enhanced the development of 7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one. By analyzing large datasets of chemical structures and biological responses, these algorithms can predict how modifications to the molecule will affect its activity. This predictive capability has allowed researchers to design more effective derivatives with higher affinity for target receptors or improved pharmacokinetic properties. Such innovations are transforming drug development into a more data-driven process.

In conclusion,7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one represents a significant breakthrough in medicinal chemistry with its unique spirocyclic structure and promising biological activities. Its synthesis has been refined through advanced methodologies, ensuring high quality and yield for research purposes. Preclinical studies have highlighted its potential as a therapeutic agent with favorable pharmacokinetic properties and low toxicity profiles. As computational tools continue to evolve,7-(pyrrolidin-2-yl)-1,4-dioxaspiro4.5decan-8-one will serve as an invaluable scaffold for discovering new drugs that address unmet medical needs.